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9-deoxo-12-deoxy-9,12-epoxyerythromycin 9-deoxo-12-deoxy-9,12-epoxyerythromycin
Brand Name: Vulcanchem
CAS No.: 134108-11-5
VCID: VC0164011
InChI: InChI=1S/C37H65NO12/c1-14-25-37(10)30(40)20(4)28(50-37)18(2)16-35(8,43)32(49-34-27(39)24(38(11)12)15-19(3)45-34)21(5)29(22(6)33(42)47-25)48-26-17-36(9,44-13)31(41)23(7)46-26/h18-29,31-32,34,39,41,43H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,27-,28+,29+,31+,32-,34+,35?,36-,37-/m1/s1
SMILES: CCC1C2(C(=O)C(C(O2)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)C
Molecular Formula: C37H65NO12
Molecular Weight: 715.9 g/mol

9-deoxo-12-deoxy-9,12-epoxyerythromycin

CAS No.: 134108-11-5

Main Products

VCID: VC0164011

Molecular Formula: C37H65NO12

Molecular Weight: 715.9 g/mol

9-deoxo-12-deoxy-9,12-epoxyerythromycin - 134108-11-5

CAS No. 134108-11-5
Product Name 9-deoxo-12-deoxy-9,12-epoxyerythromycin
Molecular Formula C37H65NO12
Molecular Weight 715.9 g/mol
IUPAC Name (1R,2R,5R,6S,7S,8R,11R,12S,13S)-8-[(2S,3R,4S,6R)-4-(dimethylamino)-3-hydroxy-6-methyloxan-2-yl]oxy-2-ethyl-9-hydroxy-6-[(2R,4R,5S,6S)-5-hydroxy-4-methoxy-4,6-dimethyloxan-2-yl]oxy-1,5,7,9,11,13-hexamethyl-3,15-dioxabicyclo[10.2.1]pentadecane-4,14-dione
Standard InChI InChI=1S/C37H65NO12/c1-14-25-37(10)30(40)20(4)28(50-37)18(2)16-35(8,43)32(49-34-27(39)24(38(11)12)15-19(3)45-34)21(5)29(22(6)33(42)47-25)48-26-17-36(9,44-13)31(41)23(7)46-26/h18-29,31-32,34,39,41,43H,14-17H2,1-13H3/t18-,19-,20+,21+,22-,23+,24+,25-,26+,27-,28+,29+,31+,32-,34+,35?,36-,37-/m1/s1
Standard InChIKey SLHPXIYHGWPYGO-IKACPNRHSA-N
Isomeric SMILES CC[C@@H]1[C@@]2(C(=O)[C@H]([C@@H](O2)[C@@H](CC([C@@H]([C@H]([C@@H]([C@H](C(=O)O1)C)O[C@H]3C[C@@]([C@H]([C@@H](O3)C)O)(C)OC)C)O[C@H]4[C@@H]([C@H](C[C@H](O4)C)N(C)C)O)(C)O)C)C)C
SMILES CCC1C2(C(=O)C(C(O2)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)C
Canonical SMILES CCC1C2(C(=O)C(C(O2)C(CC(C(C(C(C(C(=O)O1)C)OC3CC(C(C(O3)C)O)(C)OC)C)OC4C(C(CC(O4)C)N(C)C)O)(C)O)C)C)C
Synonyms 9-deoxo-12-deoxy-9,12-epoxyerythromycin
A 69328
A-69328
PubChem Compound 84030
Last Modified Nov 11 2021
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